Cas no 656233-53-3 (Diindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin,10,11,12,13-tetrahydro-5-phenoxy-, (11aR)-)

Diindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin,10,11,12,13-tetrahydro-5-phenoxy-, (11aR)- structure
656233-53-3 structure
Product Name:Diindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin,10,11,12,13-tetrahydro-5-phenoxy-, (11aR)-
CAS No:656233-53-3
MF:C23H19O3P
MW:374.368927240372
CID:499570
PubChem ID:11660770
Update Time:2025-04-19

Diindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin,10,11,12,13-tetrahydro-5-phenoxy-, (11aR)- Chemical and Physical Properties

Names and Identifiers

    • Diindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin,10,11,12,13-tetrahydro-5-phenoxy-, (11aR)-
    • (R)-ShiP
    • Phenyl-[(R)-1,1-spirobiindane-7,7-diyl]phosphite
    • Phenyl-[(R)-1,1-spirobiindane-7,7-diyl]-phosphite,(11aR)-(+)-10,11,12,13-Tetrahydrodiindeno[7,1-de:1′,7′-fg][1,3,2]dioxaphosphocin-5-phenoxy
    • AKOS015950895
    • CS-0037008
    • CS-0062448
    • Phenyl-[(R)-1,1'-spirobiindane-7,7'-diyl]-phosphite((R)-ShiP)
    • 12-phenoxy-4,5,6,7-tetrahydroiindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocine
    • (11aR)-10,11,12,13-Tetrahydro-5-phenoxy-diindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin
    • (11aS)-(-)-10,11,12,13-Tetrahydrodiindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin-5-phenoxy
    • (11aR)-(+)-10,11,12,13-Tetrahydrodiindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin-5-phenoxy
    • Phenyl-[(S)-1,1-spirobiindane-7,7-diyl]-phosphite, (11aS)-(-)-10,11,12,13-Tetrahydrodiindeno[7,1-de:1
    • Phenyl-[(S)-1,1-spirobiindane-7,7-diyl]-phosphite, (11aS)-(-)-10,11,12,13-Tetrahydrodiindeno[7,1-de
    • 1119754-16-3
    • MFCD08459341
    • I,7
    • SCHEMBL14929540
    • I-fg][1,3,2]dioxaphosphocin-5-phenoxy
    • 656233-53-3
    • AKOS025295602
    • Diindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin, 10,11,12,13-tetrahydro-5-phenoxy-
    • 885701-71-3
    • 10,11,12,13-Tetrahydro-5-phenoxydiindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin
    • Phenyl-[(R)-1,1-spirobiindane-7,7-diyl]-phosphite,(11aR)-(+)-10,11,12,13-Tetrahydrodiindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin-5-phenoxy
    • Inchi: 1S/C23H19O3P/c1-2-8-18(9-3-1)24-27-25-19-10-4-6-16-12-14-23(21(16)19)15-13-17-7-5-11-20(26-27)22(17)23/h1-11H,12-15H2
    • InChI Key: JVANYVSBBJFGMW-UHFFFAOYSA-N
    • SMILES: P1(OC2C=CC=CC=2)OC2=CC=CC3CCC4(C=32)C2=C(C=CC=C2CC4)O1

Computed Properties

  • Exact Mass: 374.10700
  • Monoisotopic Mass: 374.10718146g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 2
  • Complexity: 510
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 6.5
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • Color/Form: Not available
  • Melting Point: 104-106°C
  • PSA: 41.28000
  • LogP: 5.94220
  • Solubility: Not available
  • Sensitiveness: moisture sensitive
  • Specific Rotation: +216° (c 0.5, CH2Cl2)

Diindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin,10,11,12,13-tetrahydro-5-phenoxy-, (11aR)- Security Information

  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn

Diindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin,10,11,12,13-tetrahydro-5-phenoxy-, (11aR)- Pricemore >>

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